Cas no 2680854-93-5 (6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid)

• Product Name: 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid
• CAS No: 2680854-93-5
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5651211
• PubChem ID: 165916099
• Update Time: 2025-05-21

6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680854-93-5
• 6-oxo-7-{[(prop-2-en-1-yloxy)carbonyl]amino}heptanoic acid
• EN300-28277594
• 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

• Inchi： 1S/C11H17NO5/c1-2-7-17-11(16)12-8-9(13)5-3-4-6-10(14)15/h2H,1,3-8H2,(H,12,16)(H,14,15)
• InChI Key： CNCFMVMWBQZTAK-UHFFFAOYSA-N
• SMILES： O=C(CNC(=O)OCC=C)CCCCC(=O)O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.7Ų

Additional information on 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

Comprehensive Analysis of 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid (CAS No. 2680854-93-5): Properties, Applications, and Industry Trends

6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid (CAS No. 2680854-93-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of a heptanoic acid backbone, a carbonylamino linker, and a prop-2-en-1-yloxy (allyloxy) functional group, making it a versatile intermediate for drug discovery and bioconjugation. Its structural attributes align with current trends in targeted drug delivery and prodrug design, addressing growing demand for precision therapeutics.

The compound’s CAS No. 2680854-93-5 serves as a critical identifier for researchers exploring its synthetic pathways and structure-activity relationships (SAR). Recent literature highlights its potential in modulating enzyme interactions, particularly in inflammatory pathways—a hotspot in autoimmune disease research. With the rise of AI-driven molecular modeling, queries like "6-oxo-7-allyloxycarbonylamino heptanoic acid solubility" or "2680854-93-5 synthetic route" reflect user interest in its physicochemical properties and scalable production.

From an industrial perspective, 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid is investigated for its role in biodegradable polymer synthesis, aligning with global sustainability goals. Its allyloxy carbonyl group enables click chemistry applications, a technique frequently searched alongside terms like "bioorthogonal reactions" and "pegylation alternatives." This positions the compound as a candidate for next-generation biocompatible materials.

Analytical challenges, such as HPLC purification of CAS 2680854-93-5, are frequently discussed in forums, emphasizing the need for optimized protocols. Meanwhile, its carboxylic acid moiety offers derivatization opportunities, resonating with searches for "carboxyl-activated probes." Such features make it relevant to diagnostic reagent development, particularly in immunoassays.

In conclusion, 6-oxo-7-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid bridges multiple disciplines—from medicinal chemistry to green chemistry. Its CAS No. 2680854-93-5 ensures traceability in publications and patents, while its functional diversity meets evolving needs in life sciences. As research advances, this compound is poised to address pressing questions in drug formulation and material science.